Cas no 76360-42-4 (Methyl 2-chlorothiophene-3-carboxylate)

• Product Name: Methyl 2-chlorothiophene-3-carboxylate
• CAS No: 76360-42-4
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• MDL: MFCD14698135
• CID: 1095068
• PubChem ID: 12646614
• Update Time: 2025-04-20

Methyl 2-chlorothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chlorothiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-chloro-, methyl ester
• AK150165
• DTXSID801225170
• Methyl2-chlorothiophene-3-carboxylate
• CS-0187471
• AKOS022189672
• BDA36042
• AS-68722
• C76443
• 76360-42-4
• A915125
• SCHEMBL15111367
• FT-0733971
• MFCD14698135
• SY286781
• DA-32989

• MDL： MFCD14698135
• Inchi： 1S/C6H5ClO2S/c1-9-6(8)4-2-3-10-5(4)7/h2-3H,1H3
• InChI Key： GVIPSISZNQFLRF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CS1

Computed Properties

• Exact Mass: 175.96995
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 2.4

Experimental Properties

• PSA: 26.3

Methyl 2-chlorothiophene-3-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C